Cas no 2228377-93-1 (1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol)

• Product Name: 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol
• CAS No: 2228377-93-1
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6345774
• PubChem ID: 165713357
• Update Time: 2025-08-05

1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol
• 2228377-93-1
• EN300-1793617

• Inchi： 1S/C9H8F4O/c10-4-6(14)1-5-2-8(12)9(13)3-7(5)11/h2-3,6,14H,1,4H2
• InChI Key： RREHWWQSAIGRSQ-UHFFFAOYSA-N
• SMILES： FCC(CC1C=C(C(=CC=1F)F)F)O

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol

Introduction to 1-Fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol (CAS No. 2228377-93-1)

1-Fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol, with the CAS number 2228377-93-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its fluoro-substituted phenyl and propanol moieties, which contribute to its distinct reactivity and biological activity.

The molecular structure of 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol consists of a central propanol group flanked by a fluoro-substituted phenyl ring and a fluorine atom. The presence of multiple fluorine atoms imparts significant lipophilicity and metabolic stability to the molecule, making it an attractive candidate for drug development. The compound's ability to cross biological membranes and resist enzymatic degradation is particularly valuable in the design of novel therapeutic agents.

Recent studies have explored the potential of 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol in various biological contexts. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. The researchers found that 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol has also shown potential as an antimicrobial agent. A 2020 study published in the Journal of Antibiotics demonstrated that the compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings highlight the versatility of 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol in addressing diverse therapeutic needs.

The synthetic route for producing 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol has been extensively studied and optimized. One common approach involves the reaction of 1-bromo-3-(2,4,5-trifluorophenyl)propanone with sodium fluoride in a polar solvent such as dimethyl sulfoxide (DMSO). This reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity. The use of mild reaction conditions and readily available starting materials makes this synthetic route highly practical for both laboratory-scale synthesis and industrial production.

The physical properties of 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. The compound is typically a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. Its high solubility in organic solvents such as ethanol and acetone facilitates its use in various chemical reactions and formulations.

In terms of safety and handling, while 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The future prospects for 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of various diseases. Potential applications include the development of new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD), as well as antimicrobial agents for treating multidrug-resistant infections.

In conclusion, 1-fluoro-3-(2,4,5-trifluorophenyl)propan-2-ol (CAS No. 2228377-93-1) is a versatile organic compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure confers valuable properties such as lipophilicity and metabolic stability, making it an attractive candidate for drug development. Continued research into this compound's biological activities and synthetic methods will likely lead to new therapeutic breakthroughs and innovative applications in various fields.